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Compound of Interest

Compound Name: CCT3833

Cat. No.: B1191726 Get Quote

For researchers, scientists, and drug development professionals working with the novel

panRAF and SRC family kinase inhibitor, CCT3833, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. While a specific Safety Data

Sheet (SDS) for CCT3833 is not publicly available, its classification as a potent, investigational

anti-cancer agent necessitates handling and disposal as a cytotoxic compound. Adherence to

established protocols for cytotoxic waste is imperative to mitigate risks of exposure and ensure

regulatory compliance.

Immediate Safety & Handling Protocols
Before commencing any disposal procedures, it is crucial to handle CCT3833 with the utmost

care in a designated and controlled environment, such as a chemical fume hood or a biological

safety cabinet, to minimize inhalation or contact.

Essential Personal Protective Equipment (PPE) includes:

Gloves: Double-gloving with chemotherapy-rated nitrile gloves is required.

Gown: A disposable, solid-front gown to prevent skin and clothing contamination.

Eye Protection: Safety goggles or a face shield.

Respiratory Protection: A fit-tested respirator may be necessary depending on the

formulation and handling procedure.
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CCT3833 Waste Segregation and Disposal
All materials that have come into contact with CCT3833 are to be considered contaminated

and must be disposed of as hazardous cytotoxic waste. Proper segregation at the point of

generation is fundamental for safe and compliant disposal.

Waste Category Description Recommended Container

Bulk Waste

Unused or expired CCT3833,

grossly contaminated items

(e.g., saturated absorbent

pads), and solutions containing

the compound.

Black or purple, leak-proof,

and clearly labeled "Hazardous

Pharmaceutical Waste" or

"Cytotoxic Waste" container.

Trace Waste

Items with residual

contamination, such as empty

vials, packaging, contaminated

gloves, gowns, and labware

(e.g., pipette tips, culture

plates).

Yellow, puncture-resistant

container labeled "Trace

Chemotherapy Waste."

Sharps Waste

Any needles, syringes, or other

sharp implements

contaminated with CCT3833.

Yellow, puncture-proof sharps

container specifically

designated for chemotherapy

waste.

Step-by-Step Disposal and Decontamination
Protocol
1. Waste Segregation:

Immediately segregate all CCT3833-contaminated materials into the appropriate waste
containers as detailed in the table above.[1][2][3]
Do not mix cytotoxic waste with general laboratory trash or other chemical waste streams.

2. Container Management:
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Ensure all waste containers are properly labeled with the contents and the appropriate
hazard symbols.[1][2]
Do not overfill containers; they should be sealed when approximately three-quarters full to
prevent spills.[1]

3. Surface Decontamination:

Prepare a two-step cleaning solution: a detergent solution followed by 70% isopropyl alcohol
(IPA).[1][2]
Step 1 (Detergent Clean): Moisten a low-lint wipe with the detergent solution and clean the
contaminated surface using unidirectional strokes, moving from the cleanest to the most
contaminated area. Dispose of the wipe in the trace waste container.[1][2]
Step 2 (Rinse): Using a new wipe moistened with sterile water, rinse the surface with the
same technique to remove any detergent residue. Dispose of the wipe.[1]
Step 3 (Final Decontamination): With a fresh wipe and 70% IPA, wipe the area again to
ensure thorough decontamination. Allow the surface to air dry completely. Dispose of the
wipe.[1][2]

4. PPE Disposal:

After completing all handling and decontamination procedures, carefully remove and dispose
of all PPE as trace hazardous waste.[1][2] Remove the outer pair of gloves first, followed by
the gown, and then the inner pair of gloves.

5. Storage and Final Disposal:

Store sealed waste containers in a secure, designated area away from general laboratory
traffic.
Follow your institution's specific protocols for scheduling a pickup by the Environmental
Health and Safety (EHS) department or a licensed hazardous waste contractor.[1][2] The
final disposal of CCT3833 waste must be conducted by a certified hazardous waste
management facility.

Experimental Protocols and Signaling Pathways
CCT3833 is a panRAF and SRC family kinase inhibitor developed for its potential in treating

KRAS-mutant cancers.[4][5] Its mechanism of action involves the inhibition of key signaling

pathways that drive tumor growth and proliferation.
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Caption: CCT3833 inhibits both RAF and SRC kinase signaling pathways.

Experimental Workflow for CCT3833 Disposal
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Caption: Workflow for the proper disposal of CCT3833 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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